Cas no 898787-52-5 (2-(3-CHLOROPHENYL)ETHYL CYCLOPROPYL KETONE)

• Product Name: 2-(3-CHLOROPHENYL)ETHYL CYCLOPROPYL KETONE
• CAS No: 898787-52-5
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• MDL: MFCD03843448
• CID: 876987
• PubChem ID: 24726065
• Update Time: 2025-11-02

2-(3-CHLOROPHENYL)ETHYL CYCLOPROPYL KETONE Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLOROPHENYL)ETHYL CYCLOPROPYL KETONE
• 3-(3-chlorophenyl)-1-cyclopropylpropan-1-one
• 2-(2,5-DIMETHOXY-PHENYL)-THIAZOLIDINE-4-CARBOXYLICACID
• DTXSID50644458
• 2-(3-CHLOROPHENYL)ETHYLCYCLOPROPYLKETONE
• MFCD03843448
• AKOS012656324
• 898787-52-5

• MDL： MFCD03843448
• Inchi： 1S/C12H13ClO/c13-11-3-1-2-9(8-11)4-7-12(14)10-5-6-10/h1-3,8,10H,4-7H2
• InChI Key： UJCSZAKHEWECSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1CC1)=O

Computed Properties

• Exact Mass: 208.06500
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 304.5°C at 760 mmHg
• Flash Point: 164.5°C
• Refractive Index: 1.571
• PSA: 17.07000
• LogP: 3.25170

Additional information on 2-(3-CHLOROPHENYL)ETHYL CYCLOPROPYL KETONE

Comprehensive Overview of 2-(3-CHLOROPHENYL)ETHYL CYCLOPROPYL KETONE (CAS No. 898787-52-5): Properties, Applications, and Industry Insights

2-(3-CHLOROPHENYL)ETHYL CYCLOPROPYL KETONE (CAS No. 898787-52-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ketone derivative combines a cyclopropyl ring with a 3-chlorophenyl ethyl group, offering a versatile scaffold for synthetic modifications. Its molecular formula, C₁₂H₁₃ClO, and precise stereochemistry make it valuable for designing bioactive molecules targeting enzymes and receptors.

Recent studies highlight the compound's potential in drug discovery, particularly in modulating central nervous system (CNS) pathways. Researchers are exploring its role as an intermediate for neuroprotective agents, aligning with the growing demand for neurodegenerative disease treatments. The chlorophenyl moiety enhances lipid solubility, potentially improving blood-brain barrier permeability—a critical factor in CNS drug development.

From an industrial perspective, CAS 898787-52-5 is synthesized through controlled Friedel-Crafts acylation, followed by cyclopropanation. Advanced purification techniques like preparative HPLC ensure >98% purity for research applications. Analytical data (GC-MS, ¹H/¹³C NMR) confirm its structural integrity, with characteristic peaks at 7.2–7.4 ppm (aromatic protons) and 1.2–1.8 ppm (cyclopropyl protons).

Environmental and safety profiles of 2-(3-CHLOROPHENYL)ETHYL KETONE derivatives comply with REACH regulations. Its biodegradability (OECD 301F) and low bioaccumulation potential make it preferable over persistent halogenated compounds. Thermal stability studies (DSC/TGA) show decomposition above 240°C, ensuring safe handling under standard laboratory conditions.

The compound's structure-activity relationship (SAR) is being investigated for crop protection formulations. Its cyclopropyl ketone core demonstrates herbicidal activity against broadleaf weeds, coinciding with the agricultural sector's shift toward eco-friendly alternatives. Patent analyses reveal increasing IP filings (2020–2023) for related analogs in sustainable agriculture solutions.

Market trends indicate rising demand for CAS 898787-52-5 in Asia-Pacific research hubs, driven by pharmaceutical outsourcing. Suppliers now offer custom scale-up synthesis services (1–100 kg batches) with cGMP options. Storage recommendations include amber glass under nitrogen at −20°C to prevent oxidation of the sensitive ketone functionality.

Future research directions focus on catalyzed asymmetric synthesis of this chiral building block. Recent breakthroughs in organocatalysis (e.g., proline-derived catalysts) achieve >90% ee for enantiopure variants—critical for developing single-isomer drugs. Computational modeling (DFT studies) predicts favorable binding affinities with GABA_A receptors, suggesting potential anxiolytic applications.

For analytical chemists, HPLC method development for this compound requires C18 columns (50:50 acetonitrile/water mobile phase) with UV detection at 254 nm. Stability-indicating methods confirm no degradation under ICH Q1A accelerated conditions (40°C/75% RH for 3 months), supporting its use in long-term formulation studies.